Cas no 839717-99-6 (4-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-)

• Product name: 4-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-
• CAS No: 839717-99-6
• MF: C₁₁H₉NO₃
• MW: 203.19406
• CID: 1818675
• PubChem ID: 58828797

4-Isoxazolecarboxylic acid, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-
• 3-(4-methylphenyl)isoxazole-4-carboxylic acid
• RZKLIIBXFNPTSC-UHFFFAOYSA-N
• 3-p-tolyl-isoxazole-4-carboxylic acid
• DB-303893
• SCHEMBL402939
• 839717-99-6

• Inchi： InChI=1S/C11H9NO3/c1-7-2-4-8(5-3-7)10-9(11(13)14)6-15-12-10/h2-6H,1H3,(H,13,14)
• InChI Key： RZKLIIBXFNPTSC-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=NOC=C2C(=O)O

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų